Cas no 167223-42-9 (D-Isoleucine Methyl Ester Hydrochloride)

D-Isoleucine Methyl Ester Hydrochloride structure
167223-42-9 structure
Product Name:D-Isoleucine Methyl Ester Hydrochloride
CAS No:167223-42-9
MF:C7H16ClNO2
MW:181.660441398621
CID:1347396
PubChem ID:53472027
Update Time:2024-11-06

D-Isoleucine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • D-Isoleucine, methyl ester, hydrochloride
    • D-ISOLEUCINE METHYL ESTER HYDROCHLORIDE
    • ONION OIL
    • H-D-Ile-OMe.HCl
    • Methyl D-isoleucinate hydrochloride
    • (2R,3R)-Methyl 2-amino-3-methylpentanoate hydrochloride
    • 8002-72-0
    • 167223-42-9
    • methyl (2R,3R)-2-amino-3-methylpentanoate;hydrochloride
    • SCHEMBL4284560
    • GGTBEWGOPAFTTH-KGZKBUQUSA-N
    • CS-0375715
    • D-IsoleucineMethylEsterHydrochloride
    • D-Isoleucine Methyl Ester Hydrochloride
    • Inchi: 1S/C7H15NO2.ClH/c1-4-5(2)6(8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H/t5-,6-;/m1./s1
    • InChI Key: GGTBEWGOPAFTTH-KGZKBUQUSA-N
    • SMILES: Cl.O(C)C([C@@H]([C@H](C)CC)N)=O

Computed Properties

  • Exact Mass: 181.0869564 g/mol
  • Monoisotopic Mass: 181.0869564 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • Molecular Weight: 181.66

D-Isoleucine Methyl Ester Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I785060-25mg
D-Isoleucine Methyl Ester Hydrochloride
167223-42-9
25mg
$ 207.00 2023-09-07
TRC
I785060-100mg
D-Isoleucine Methyl Ester Hydrochloride
167223-42-9
100mg
$ 776.00 2023-09-07
TRC
I785060-250mg
D-Isoleucine Methyl Ester Hydrochloride
167223-42-9
250mg
$ 1719.00 2023-09-07
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